Cas no 1225227-56-4 (5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole)
5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 5-(3-azetidinyl)-3-(2-thienyl)-
- 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole
-
- MDL: MFCD18459045
- Inchi: 1S/C9H9N3OS/c1-2-7(14-3-1)8-11-9(13-12-8)6-4-10-5-6/h1-3,6,10H,4-5H2
- InChI Key: JAVARPCZBVEYBY-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NOC(C2CNC2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 212
- XLogP3: 1
- Topological Polar Surface Area: 79.2
5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01058297-1g |
5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 1g |
¥2828.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01058297-5g |
5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 5g |
¥8218.0 | 2023-04-04 | |
| Enamine | EN300-241762-0.05g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-241762-0.1g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-241762-0.25g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-241762-0.5g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-241762-1.0g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-241762-2.5g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-241762-5.0g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 5.0g |
$2443.0 | 2024-06-19 | |
| Enamine | EN300-241762-10.0g |
5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1225227-56-4 | 95% | 10.0g |
$3622.0 | 2024-06-19 |
5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole
Introduction to 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No: 1225227-56-4)
5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole, identified by the CAS number 1225227-56-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an azetidine ring and a thiophene moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.
The oxadiazole core in 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole is a key pharmacophore that has been extensively studied for its ability to interact with biological targets. Oxadiazoles are five-membered heterocycles containing two oxygen and one nitrogen atom, and they exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an azetidine ring enhances the compound's flexibility and binding affinity, while the thiophene group introduces additional electronic and steric effects that can modulate its biological activity.
In recent years, there has been a growing interest in developing novel oxadiazole derivatives as potential therapeutic agents. The combination of the azetidine and thiophene moieties in 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole makes it an attractive scaffold for drug discovery. This compound has been investigated for its potential role in inhibiting various enzymes and receptors involved in disease pathways. For instance, studies have suggested that it may interfere with kinases and other enzymes implicated in cancer progression.
One of the most compelling aspects of 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole is its ability to exhibit dual functionality. The azetidine ring can interact with proteins through hydrogen bonding and hydrophobic interactions, while the thiophene group can engage in π-stacking interactions with aromatic residues in biological targets. This dual interaction mechanism enhances the compound's binding affinity and selectivity. Additionally, the presence of both nitrogen and oxygen atoms in the oxadiazole core allows for multiple points of interaction with biological targets, further increasing its potential as a therapeutic agent.
Recent research has also explored the synthetic pathways for obtaining 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole in high yields and purity. The synthesis typically involves multi-step reactions that require careful optimization to ensure high selectivity and minimal byproduct formation. Advances in catalytic methods have enabled more efficient synthesis routes, making it feasible to produce larger quantities of this compound for further studies.
The pharmacological properties of 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole have been evaluated through various in vitro and in vivo assays. Initial studies have shown promising results in terms of inhibiting specific enzymes and pathways associated with diseases such as cancer. The compound's ability to disrupt key signaling pathways has led researchers to investigate its potential as an anticancer agent. Furthermore, its interaction with mitochondrial DNA has been explored as a possible mechanism for inducing apoptosis in cancer cells.
Another area of interest is the antimicrobial activity of 5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole. Antibiotic resistance is a growing concern globally, and novel antimicrobial agents are needed to combat resistant strains of bacteria. Studies have demonstrated that this compound can inhibit the growth of various bacterial species by interfering with essential bacterial processes such as DNA replication and protein synthesis. The unique structural features of 5-(Azetidin-3-yli)-3-(thiophen-yli)-1,2,y-xadiazole make it a versatile scaffold for developing new antibiotics.
The safety profile of 5-(Azetidin-yli)-y(thiophen-yli)y(1,y,y-x-diazole) (CAS No: y122y52y7-y56-y4) is also an important consideration in its development as a therapeutic agent. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant doses when tested in animal models. However, further studies are needed to fully understand its long-term safety implications. These studies will help determine appropriate dosing regimens and identify any potential side effects that may need to be managed.
The potential applications of 5( Azetidiny) 35( Thiophen y) 11 24 Oxadiazole extend beyond oncology and antimicrobial therapy. Researchers are exploring its use in treating inflammatory diseases by targeting inflammatory pathways associated with conditions such as rheumatoid arthritis. Additionallyy , its interaction with neurotransmitter receptors has led to investigations into its potential as an antidepressant or anxiolytic agent.
The development of novel drug candidates like 5(Azetidi ny) 35( Thiopheny y) 11 24 Oxadiazole relies heavily on advances in computational chemistry y molecular modeling techniquesy . These tools enable researchers to predict how compounds will interact with biological targets at the molecular levely . By simulating these interactionsy scientists can identify promising drug candidates before conducting expensive wet-lab experimentsy . This approach accelerates the drug discovery process y making it more efficient y cost-effectivey .
In conclusionyy 5(Azetidi ny) 35( Thiopheny y) 11 24 Oxadiazole (CAS No: y122y52y7-y56-y4) represents a significant advancement in pharmaceutical chemistry y offering new opportunities for treating various diseasesyy . Its unique structural features y combined with promising preclinical datayy make it a valuable candidate for further investigationyy . As research continuesyy we can expect more insights into its therapeutic potential yy leading to new treatments that improve patient outcomes worldwideyy .
1225227-56-4 (5-(Azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole) Related Products
- 1493203-10-3(2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine)
- 1052552-32-5(5-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpentan-1-amine hydrochloride)
- 1170455-92-1(1-{3-3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-ylpropyl}piperazine Dihydrochloride)
- 1427460-38-5(5-(1-Chloro-2-methylpropan-2-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole)
- 244272-35-3(4-3-(Thien-2-yl)-1,2,4-oxadiazol-5-ylpiperidine)
- 1426290-23-4(5-(azetidin-3-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole hydrochloride)
- 1286708-64-2(3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine hydrochloride)
- 874754-27-5(1-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylpropyl}piperazine)
- 1351644-48-8(5-(azetidin-3-yl)-3-[(thiophen-2-yl)methyl]-1,2,4-oxadiazole hydrochloride)
- 1286708-63-1(5-(azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole hydrochloride)